1-(2-Cyano-2-{[4-(pyrrolidin-1-yl)phenyl]methylidene}acetyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-cyano-3-(4-pyrrolidin-1-ylphenyl)prop-2-enoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H24N4O2/c21-14-17(20(26)24-11-7-16(8-12-24)19(22)25)13-15-3-5-18(6-4-15)23-9-1-2-10-23/h3-6,13,16H,1-2,7-12H2,(H2,22,25)
• InChI Key: HLDUOIAPSVOTDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)C=C(C#N)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

The compound appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases. The compound also contains a cyano group (CN), a carbonyl group (C=O), and a phenyl group (C6H5), attached to different parts of the molecule.

Molecular Structure Analysis

The structure of the compound is likely to be influenced by the pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization. The non-planarity of the ring, a phenomenon called “pseudorotation”, also increases the three-dimensional coverage of the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

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Selective Androgen Receptor Modulators (SARMs)

• Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as SARMs. .

Triple Reuptake Inhibition

• Zheng et al. explored arylalkanol-piperidine analogues. .

Biological Activity and Stereoselectivity

• The spatial orientation of substituents and different stereoisomers significantly impacts the binding mode to enantioselective proteins. .

Heterocyclic Scaffolds in Drug Development

• The pyrrolidine ring contributes to structural diversity. .

Imidazole Moiety and Nitrogen Heterocycles

• Although not directly related to our compound, imidazole (a five-membered heterocyclic ring) is another interesting scaffold. .